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Compound of Interest

Compound Name: 6-Fluorobenzofuran-3(2H)-one

Cat. No.: B1356864

Essential Safety and Handling Guide for 6-
Fluorobenzofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Fluorobenzofuran-3(2H)-one (CAS No. 351528-80-8). Due to
the limited availability of a comprehensive Safety Data Sheet (SDS), a conservative approach
to handling is strongly recommended, treating the compound with a high degree of caution.

Hazard Identification and Summary

6-Fluorobenzofuran-3(2H)-one is a fluorinated benzofuranone derivative.[1] While detailed
toxicological data is not fully available, the known hazards associated with this compound and
its structural analogs warrant careful handling.

GHS Hazard Statements:
e H227: Combustible liquid.[2]
e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]
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e H335: May cause respiratory irritation.[2]

Analog Compound Hazards: Related benzofuran compounds are classified as toxic if
swallowed or in contact with skin and may cause allergic skin reactions.

Property Data Source

Molecular Formula C8H5F02 [2]

Molecular Weight 152.12 g/mol [2]
Yellow to orange crystalline

Appearance (2]
needles

Boiling Point 261.7 £ 40.0 °C (Predicted) [2]

Density 1.379 + 0.06 g/cm? (Predicted) [2]

Room Temperature, Sealed in
Storage Temperature N [2]
dry conditions

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling. The following table
summarizes the minimum recommended PPE.
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Body Part PPE Specification Rationale

Chemically resistant gloves

(Nitrile or Neoprene To prevent skin contact and
Hands recommended as a general irritation.[2][3] Always inspect

precaution). Double-gloving is gloves for integrity before use.

advised.

Chemical safety goggles
meeting ANSI Z87.1
Eyes standards. A face shield should  To protect eyes from serious
be worn in addition to goggles irritation or injury.[2][3]
when there is a risk of

splashing.

A flame-resistant lab coat. For

larger quantities or procedures ) ]
) ) ] To protect skin and clothing
Body with a higher risk of exposure, o
_ _ from contamination.
a chemical-resistant apron or

suit is recommended.

All handling of the solid
compound or its solutions
should be conducted in a
certified chemical fume hood. If ) )
, _ _ To prevent inhalation and
Respiratory a fume hood is not available, a ) S
) respiratory tract irritation.[2][3]
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be

used.

Operational Plan: Step-by-Step Handling Procedure

» Preparation and Engineering Controls:
o Ensure a certified chemical fume hood is operational and available.

o Verify that an eyewash station and safety shower are readily accessible.
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o Prepare all necessary equipment and reagents before handling the compound.

o Keep the container tightly closed when not in use.

e Handling:

o

Wear the appropriate PPE as outlined in the table above.

Avoid the formation of dust and aerosols.

[¢]

[e]

Avoid contact with skin, eyes, and clothing.

[e]

Use non-sparking tools, especially if heating the compound.

o

Wash hands thoroughly after handling.
o Storage:
o Store in a tightly closed container in a dry, well-ventilated area.
o Keep away from heat, sparks, and open flames.
o Store locked up or in an area accessible only to authorized personnel.

Disposal Plan: Step-by-Step Waste Management

Unused or waste 6-Fluorobenzofuran-3(2H)-one and its containers must be treated as
hazardous chemical waste.

o Waste Segregation:

o Due to its fluorinated structure, this compound is classified as a halogenated organic
waste.

o Collect all waste containing this compound in a designated, leak-proof, and clearly labeled
hazardous waste container.

o Keep halogenated organic waste separate from non-halogenated waste streams.[4]
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e Container Labeling:

o The waste container must be labeled with "Hazardous Waste," the full chemical name "6-
Fluorobenzofuran-3(2H)-one," and all applicable hazard symbols (e.g., flammable,
irritant, toxic).[4]

» Disposal Procedure:
o Do not dispose of this chemical down the drain or in regular trash.

o Transfer the sealed and labeled hazardous waste container to your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
facility.[3]

o Contaminated materials, including gloves, absorbent pads, and lab coats, must also be
disposed of as hazardous waste.[3]

Emergency Procedures

e Spill:

Evacuate and secure the area.

[¢]

o

Ensure adequate ventilation.

o

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, dry sand).

o

Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

[¢]

Decontaminate the spill area with a suitable solvent, followed by soap and water. All
cleanup materials must be disposed of as hazardous waste.[3]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention.[2]
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o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of
water. If skin irritation occurs, get medical advice/attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Below is a workflow diagram for the safe handling and disposal of 6-Fluorobenzofuran-3(2H)-
one.
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Caption: Workflow for handling and disposal of 6-Fluorobenzofuran-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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